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Compound of Interest

Compound Name:
1-Cyclopropoxy-2-fluoro-4-

methoxybenzene

Cat. No.: B14829602

Get Quote

Executive Summary
Target Molecule: 1-Cyclopropoxy-2-fluoro-4-methoxybenzene CAS: N/A (Novel or specific

intermediate) Molecular Formula: C₁₀H₁₁FO₂ Molecular Weight: 182.20 g/mol [1]

This technical guide details the synthesis of 1-Cyclopropoxy-2-fluoro-4-methoxybenzene, a

specialized aryl ether likely utilized as a core scaffold in medicinal chemistry (e.g., kinase

inhibitors, GPCR ligands).[1] The cyclopropyl ether moiety serves as a metabolically stable

bioisostere for methoxy or ethoxy groups, often improving lipophilicity and metabolic half-life

while restricting conformation.

Critical Distinction: This guide addresses the direct cyclopropoxy derivative (Ar–O–cPr), distinct

from the more common cyclopropylmethoxy (Ar–O–CH₂–cPr) analogs found in patent literature

(e.g., WO 2009/106531).

Retrosynthetic Analysis
The synthesis is approached via two distinct strategies: C–O Bond Formation (Modern) and

Cyclopropane Ring Formation (Classical).
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Strategic Disconnections[1]
Route A (Primary): Copper-catalyzed oxidative coupling (Chan-Lam) of 2-fluoro-4-

methoxyphenol and cyclopropylboronic acid.[1] This is the most direct, atom-economical

route for laboratory scale.

Route B (Secondary): Simmons-Smith cyclopropanation of the corresponding aryl vinyl

ether.[1] This route is preferred for large-scale production where boronic acids are cost-

prohibitive.[1]
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Figure 1: Retrosynthetic disconnection showing the two primary pathways.

Primary Pathway: Chan-Lam Coupling
Recommendation: High Priority for Medicinal Chemistry (mg to g scale).[1]

The Chan-Lam-Evans coupling represents the state-of-the-art for synthesizing aryl cyclopropyl

ethers.[1] Unlike SNAr methods, which require strong electron-withdrawing groups (not present

here), or Williamson ether synthesis, which fails with cyclopropyl halides due to ring strain and

poor electrophilicity, Chan-Lam utilizes an oxidative copper cycle to couple phenols with

boronic acids under mild conditions.[1]

Mechanism & Rationale
The reaction proceeds via a Cu(II)/Cu(III) catalytic cycle. The 2-fluoro-4-methoxyphenol

coordinates to Cu(II), followed by transmetallation with cyclopropylboronic acid.[1] Oxidation to
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Cu(III) by atmospheric oxygen facilitates reductive elimination to form the C–O bond.

Regioselectivity: Exclusive to the phenolic oxygen.

Electronic Tolerance: The electron-rich nature of the phenol (methoxy group) is well-

tolerated, though reaction times may be slightly longer than electron-deficient phenols.[1]

Experimental Protocol
Reagents:

Substrate: 2-Fluoro-4-methoxyphenol (1.0 equiv)

Coupling Partner: Cyclopropylboronic acid (2.0 equiv)[1]

Catalyst: Copper(II) Acetate [Cu(OAc)₂] (1.0 equiv)[1]

Ligand: 2,2'-Bipyridine (1.0 equiv)[1]

Base: Sodium Carbonate (Na₂CO₃) (2.0 equiv)[1]

Solvent: 1,2-Dichloroethane (DCE) or Toluene[1]

Atmosphere: Air (balloon or open vessel)[1]

Step-by-Step Methodology:

Setup: To a 100 mL round-bottom flask equipped with a stir bar, add Cu(OAc)₂ (181 mg, 1.0

mmol) and 2,2'-bipyridine (156 mg, 1.0 mmol).

Solvation: Add DCE (10 mL) and stir at room temperature for 15 minutes until a blue-green

complex forms.

Addition: Add cyclopropylboronic acid (172 mg, 2.0 mmol), 2-fluoro-4-methoxyphenol (142

mg, 1.0 mmol), and Na₂CO₃ (212 mg, 2.0 mmol).

Reaction: Heat the mixture to 70 °C under an air atmosphere (attach a drying tube or an air

balloon). Vigorous stirring is essential for oxygen mass transfer.
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Monitoring: Monitor by TLC (Hexane/EtOAc 8:1) or LC-MS.[1] Reaction typically completes

in 18–24 hours.

Workup: Cool to room temperature. Filter the slurry through a pad of Celite to remove copper

salts. Wash the pad with DCM.

Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash

column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Self-Validating Checkpoint: The product should appear as a clear oil.[1] ¹H NMR must show the

characteristic cyclopropyl multiplet at δ 0.6–0.9 ppm (4H) and the methoxy singlet at δ 3.7–3.8

ppm.
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Cu(OAc)2 / Bipyridine
Na2CO3, 70°C

[Cu]-Oxidative Cycle
(Air/O2)
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Figure 2: Workflow for the Chan-Lam oxidative coupling.

Secondary Pathway: Vinyl Ether Cyclopropanation
Recommendation: Robust Alternative for Scale-Up (>100g).[1]

If the Chan-Lam coupling proves too expensive due to the boronic acid or copper stoichiometry,

the Simmons-Smith reaction is the industrial standard. This two-step sequence first installs a

vinyl group, then cyclopropanates the double bond using a zinc carbenoid.

Step 1: Synthesis of 1-(Vinyloxy)-2-fluoro-4-
methoxybenzene
Direct vinylation is achieved via an elimination strategy or transition metal catalysis.[1]

Method: Alkylation with 1-bromo-2-chloroethane followed by elimination.[1]

Protocol:
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Reflux 2-fluoro-4-methoxyphenol with 1-bromo-2-chloroethane and K₂CO₃ in acetonitrile to

form the 2-chloroethyl ether.[1]

Treat the intermediate with t-BuOK in THF at 0°C -> RT to effect elimination, yielding the

vinyl ether.[1]

Step 2: Simmons-Smith Cyclopropanation (Furukawa
Modification)
This step converts the electron-rich vinyl ether into the cyclopropyl ether.[1]

Reagents:

Substrate: Vinyl ether from Step 1.

Reagent: Diethylzinc (Et₂Zn) (1.0 M in hexanes).[1]

Carbenoid Source: Diiodomethane (CH₂I₂).[1]

Solvent: DCM or DCE.

Protocol:

Safety: Flame-dry all glassware.[1] Perform under Nitrogen/Argon.[2] Et₂Zn is pyrophoric.

Carbenoid Formation: In a flask cooled to -10 °C, add DCM (anhydrous). Add Et₂Zn (2.0

equiv) followed by the slow, dropwise addition of CH₂I₂ (2.0 equiv). Stir for 20 mins to form

the active species (IZnCH₂I).

Cyclopropanation: Add the vinyl ether (1.0 equiv) dissolved in DCM dropwise to the zinc

reagent.

Reaction: Allow to warm to room temperature and stir for 4–12 hours.

Quench:Carefully quench with saturated NH₄Cl solution (exothermic!).

Extraction: Extract with DCM, wash with Na₂S₂O₃ (to remove iodine), dry over MgSO₄.
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Data Validation: Disappearance of vinylic protons (δ 6.5, 4.5, 4.2 ppm) and appearance of

cyclopropyl high-field signals.[1]

Analytical Characterization Data
Expected spectral data for validation:

Technique Expected Signals Interpretation

¹H NMR (400 MHz, CDCl₃) δ 6.8–7.0 (m, 3H)
Aromatic protons (1,2,4-

substitution pattern).[1]

δ 3.75 (s, 3H) Methoxy group (-OCH₃).[1]

δ 3.65–3.70 (m, 1H)
Cyclopropyl CH-O (methine).

[1]

δ 0.60–0.85 (m, 4H)
Cyclopropyl CH₂ (methylene)

protons.[1]

¹⁹F NMR δ -120 to -130 ppm Single fluorine signal (Ar-F).[1]

MS (ESI) [M+H]⁺ = 183.08 Positive mode ionization.[1]

Process Safety & Hazard Control
Diethylzinc (Et₂Zn): Pyrophoric.[1] Must be handled under inert atmosphere.[2] Use a

cannula for transfer. Have a Class D fire extinguisher available.

Diiodomethane (CH₂I₂): Toxic and light sensitive.[1] Perform reactions in foil-wrapped

glassware.

Copper Waste: All aqueous waste from Chan-Lam coupling must be treated as heavy metal

waste and not disposed of down the drain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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